Cas no 313496-82-1 (3-Amino-4-(dimethylamino)chromen-2-one)

• Product Name: 3-Amino-4-(dimethylamino)chromen-2-one
• CAS No: 313496-82-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4937526
• Update Time: 2025-06-10

3-Amino-4-(dimethylamino)chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(dimethylamino)-2H-chromen-2-one
• 3-amino-4-(dimethylamino)chromen-2-one
• 3-Amino-4-dimethylamino-chromen-2-one
• ChemDiv2_000021
• Oprea1_066627
• Oprea1_803765
• MLS000712979
• HMS1369A21
• HMS2669O11
• SMR000282746
• ST50008217
• 3-Amino-4-(dimethylamino)chromen-2-one

• Inchi： 1S/C11H12N2O2/c1-13(2)10-7-5-3-4-6-8(7)15-11(14)9(10)12/h3-6H,12H2,1-2H3
• InChI Key： RMILQQGLPHOCSS-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)N(C)C)N)=O

Computed Properties

• Exact Mass: 204.089877630 g/mol
• Monoisotopic Mass: 204.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6
• Molecular Weight: 204.22

Experimental Properties

• Solubility: 27.3 [ug/mL]

Additional information on 3-Amino-4-(dimethylamino)chromen-2-one

Introduction to 3-Amino-4-(dimethylamino)chromen-2-one (CAS No: 313496-82-1)

3-Amino-4-(dimethylamino)chromen-2-one is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This chromenone derivative, identified by its Chemical Abstracts Service (CAS) number 313496-82-1, is characterized by a benzopyranone core functionalized with an amino group at the 3-position and a dimethylamino substituent at the 4-position. The unique structural features of this compound make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The chromenone scaffold is a privileged structure in drug discovery, known for its broad biological activity and favorable pharmacokinetic properties. The presence of both amino and dimethylamino functional groups in 3-Amino-4-(dimethylamino)chromen-2-one introduces potential sites for further chemical modification, enabling the synthesis of a diverse array of derivatives with tailored biological activities. This flexibility has made it an attractive scaffold for researchers seeking to develop new compounds with therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Amino-4-(dimethylamino)chromen-2-one and biological targets. Studies have shown that the electron-rich nature of the chromenone ring, combined with the electron-donating effects of the amino and dimethylamino groups, can enhance binding affinity to various protein receptors. This has opened up avenues for designing molecules with improved efficacy and selectivity.

In particular, research has highlighted the potential of 3-Amino-4-(dimethylamino)chromen-2-one as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural diversity of chromenone derivatives, scientists have been able to develop compounds that selectively inhibit specific kinases, thereby offering new therapeutic strategies.

One notable area of investigation has been the use of 3-Amino-4-(dimethylamino)chromen-2-one in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The compound’s ability to modulate inflammatory cytokine production and inhibit key signaling molecules has been explored in preclinical studies, demonstrating its potential as an anti-inflammatory agent.

The synthesis of 3-Amino-4-(dimethylamino)chromen-2-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility. The chromenone core can be readily synthesized through condensation reactions, while the introduction of the amino and dimethylamino groups can be achieved through various nucleophilic substitution or reduction techniques. These synthetic pathways not only provide a means to produce the compound on a laboratory scale but also offer opportunities for structural diversification through combinatorial chemistry approaches.

Advances in green chemistry principles have also influenced the synthesis of 3-Amino-4-(dimethylamino)chromen-2-one, with researchers striving to develop more sustainable and environmentally friendly methods. Solvent-free reactions, catalytic processes, and microwave-assisted syntheses are among the techniques being explored to minimize waste and improve efficiency. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The pharmacological profile of 3-Amino-4-(dimethylamino)chromen-2-one has been further elucidated through in vitro and in vivo studies. These investigations have revealed interesting interactions with various biological targets, including receptors and enzymes involved in metabolic pathways. The compound’s ability to modulate these pathways suggests its potential as a lead compound for further drug development.

In conclusion, 3-Amino-4-(dimethylamino)chromen-2-one (CAS No: 313496-82-1) represents a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive scaffold for medicinal chemistry applications. As research continues to uncover new biological activities and synthetic methodologies, this chromenone derivative is poised to play a vital role in the development of next-generation therapeutic agents.